5-Iodo-1,1,1,2,2,3-hexafluoro-3-(trifluoromethyl)heptane

• IUPAC Name: 1,1,1,2,2,3-hexafluoro-5-iodo-3-(trifluoromethyl)heptane
• InChI: InChI=1S/C8H8F9I/c1-2-4(18)3-5(9,7(12,13)14)6(10,11)8(15,16)17/h4H,2-3H2,1H3
• InChI Key: RQWFPJKYFHYRGL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC(C(C(F)(F)F)(F)F)(C(F)(F)F)F)I
• Molecular Formula: C8H8F9I
• Molecular Weight: 402.04 g/mol
• CAS No.: 1391033-23-0

Description

5-Iodo-1,1,1,2,2,3-hexafluoro-3-(trifluoromethyl)heptane is a useful research compound. Its molecular formula is C8H8F9I and its molecular weight is 402.04 g/mol. The purity is usually 95%.
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Scientific Research Applications

Selective Continuous Flow Iodination

A study by Dunn et al. (2018) explored the iodination of 4-fluoro-2-(trifluoromethyl)benzonitrile via C–H lithiation under continuous flow conditions, demonstrating the potential of using similar fluorinated iodine compounds in selective iodination processes. The research emphasized the efficiency of using bases for regioselective iodination, which could have implications for the synthesis and modification of compounds like 5-Iodo-1,1,1,2,2,3-hexafluoro-3-(trifluoromethyl)heptane in industrial and research settings (Dunn et al., 2018).

Perfluorocarbon-Hydrocarbon Interaction

Fontana et al. (2002) investigated the interaction between 1-Iodoperfluoroheptane and tetramethylethylenediamine, forming stable aggregates characterized by exceptionally short N⋯I contacts. This study sheds light on the potential of this compound to form discrete intermolecular aggregates, useful in the design of new materials and in understanding fluorine's role in molecular interactions (Fontana et al., 2002).

Electrophilic Hypervalent Iodine Reagent

Yang et al. (2020) reported on a hypervalent trifluoromethylthio-iodine(III) reagent, highlighting the versatility of such iodine(III)-based compounds for electrophilic reactions. Given the structural similarity, this compound could be anticipated to exhibit similar reactivity, underscoring its potential in synthetic organic chemistry for introducing fluorinated motifs into organic frameworks (Yang et al., 2020).

Physical Properties of Hydrofluoroethers

Research by Rausch et al. (2015) on the physical properties of hydrofluoroethers, including density, surface tension, and kinematic viscosity, could be relevant for understanding and utilizing this compound in applications requiring specific physical characteristics, such as solvents or refrigerants (Rausch et al., 2015).